Cas no 6915-08-8 (Glycerine trioleate)
Glycerine trioleate structure
Product Name:Glycerine trioleate
CAS No:6915-08-8
MF:C57H104O6
MW:885.432079315186
CID:973170
Update Time:2023-08-02
Glycerine trioleate Chemical and Physical Properties
Names and Identifiers
-
- glycerine trioleate
- (9Z)9-Octadecenoic acid 1,2,3-propanetriyl ester
- KSC352C3L
- 9-Octadecenoic acid (9Z)-, 1,1',1''-(1,2,3-propanetriyl) ester
- TRA0008261
- Glycerine trioleate
-
- Inchi: 1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,54H,4-24,31-53H2,1-3H3
- InChI Key: PHYFQTYBJUILEZ-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCC=CCCCCCCCC)=O)C(COC(CCCCCCCC=CCCCCCCCC)=O)COC(CCCCCCCC=CCCCCCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 63
- Rotatable Bond Count: 53
- Complexity: 1010
- Topological Polar Surface Area: 78.9
Glycerine trioleate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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